2-Chloro-4-(chloromethyl)-3-methylpyridine
Cat. No. B8780829
M. Wt: 176.04 g/mol
InChI Key: PHEYVYIBCSRMHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[n:3][cH:4][cH:5][c:6]([CH2:9][OH:10])[c:7]1[CH3:8].[Cl:21][CH2:22][Cl:23].[O:11]=[CH:12][N:13]([CH3:14])[CH3:15].[P:16]([Cl:17])([Cl:18])([Cl:19])=[O:20]>>[Cl:1][c:2]1[n:3][cH:4][cH:5][c:6]([CH2:9][Cl:18])[c:7]1[CH3:8]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1c(CO)ccnc1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cc1c(CCl)ccnc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
